Bamocaftor Potassium

• CAS: 2204245-47-4
• Molecular Formula: C28H31F3KN5O4S
• Molecular Weight: 629.7 g/mol
• InChI: InChI=1S/C28H32F3N5O4S.K/c1-19-17-26(2,3)35(18-19)24-21(25(37)34-41(38,39)20-7-5-4-6-8-20)9-10-22(32-24)36-15-11-23(33-36)40-16-14-27(12-13-27)28(29,30)31;/h4-11,15,19H,12-14,16-18H2,1-3H3,(H,34,37);/q;+1/p-1/t19-;/m0./s1
• InChIKey: BWMSVLSYIQHCQP-FYZYNONXSA-M

Bamocaftor Potassium: Next-Generation CFTR Corrector

Bamocaftor potassium (CAS 2204245-47-4), also known as VX-659 potassium, is a next-generation CFTR corrector developed for the restoration of F508del-CFTR protein function [1]. It belongs to a class of small-molecule CFTR modulators structurally related to elexacaftor, designed to improve CFTR protein processing and trafficking [2]. Bamocaftor potassium is formulated as the potassium salt of the free base bamocaftor (CAS 2204245-48-5) and has been evaluated in triple-combination therapy with tezacaftor and ivacaftor for the treatment of cystic fibrosis patients with one or two Phe508del alleles [3].

Study Type F508del-CFTR functional restoration and trafficking studies

Modulator Context Triple-combination corrector research (with tezacaftor/ivacaftor)

Mechanism Fit Next-generation corrector binding site distinct from first-generation agents

Form Potassium salt for research use

• [1] KEGG DRUG Database. Bamocaftor potassium. Entry D11536. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Bamocaftor ligand page. Ligand ID: 10553. View Source
• [3] Davies JC, et al. VX-659-Tezacaftor-Ivacaftor in Patients with Cystic Fibrosis and One or Two Phe508del Alleles. N Engl J Med. 2018;379(17):1599-1611. View Source

Bamocaftor Potassium: Why Substitution Fails

Substitution of bamocaftor potassium with alternative CFTR correctors (e.g., lumacaftor, tezacaftor, or elexacaftor) in experimental or therapeutic triple-combination protocols is not functionally equivalent. Bamocaftor exhibits a mechanism of action distinct from first-generation correctors such as tezacaftor, and its functional and clinical effects appear to be additive rather than redundant when combined with tezacaftor and a potentiator [1]. Computational modeling studies further demonstrate that bamocaftor confers greater structural stability to the F508del-CFTR protein compared to other CFTR-targeting molecules, including ivacaftor and galicaftor [2]. Most critically, in vitro head-to-head studies using primary human bronchial epithelial cells show that replacing elexacaftor with bamocaftor in a triple-combination regimen further improves F508del-CFTR maturation and function [3]. These compound-specific differences in mechanism, binding energetics, and functional rescue capacity preclude simple substitution with other in-class correctors without altering experimental outcomes.

Binding site divergence

Substituting with first-generation correctors (e.g., tezacaftor, lumacaftor) may lose binding-site-specific additive effects.

Functional rescue profile differs

Bamocaftor-containing triple therapy yields a distinct F508del-CFTR maturation profile compared to elexacaftor-based regimens; results may not transfer directly.

Combination synergy requires mechanism match

The additive mechanism with tezacaftor/ivacaftor may not replicate if bamocaftor is replaced by structurally similar but mechanistically divergent correctors.

• [1] IUPHAR/BPS Guide to Pharmacology. Bamocaftor ligand page. Ligand ID: 10553. View Source
• [2] Patel N, Sarkar S, VM BM, et al. Understanding the action of bamocaftor as a potential drug candidate against Cystic Fibrosis Transmembrane Regulator protein: A computational approach. PLoS One. 2025;20(7):e0328051. View Source
• [3] Carrez T, Mirval S, Barrault C, et al. Effect of elexacaftor and bamocaftor on the metabolic and thermal stability of the F508del-CFTR protein in human airway epithelial cells. Am J Physiol Lung Cell Mol Physiol. 2025;329(5):L583-L597. View Source

Bamocaftor Potassium Comparative Evidence

F508del-CFTR Maturation: Superior to Elexacaftor

In a direct comparative in vitro study using primary human bronchial epithelial cells from F508del homozygous patients and CFBE41o- cells expressing F508del-CFTR, replacing elexacaftor with bamocaftor in a triple-combination regimen (with tezacaftor and ivacaftor) further improved F508del-CFTR maturation and function [1]. The study assessed CFTR maturation, turnover, chloride transport, and thermal stability under physiological temperature using Ussing chamber electrophysiology and biochemical assays. The observed functional improvement with bamocaftor substitution was statistically significant compared to the elexacaftor-containing regimen (ETI), though it did not affect the rate of current decline over time [1].

F508del Maturation

Head-to-head

Bamocaftor/TEZ/IVA further improved F508del-CFTR maturation and chloride transport vs. elexacaftor/TEZ/IVA in primary bronchial epithelial cells.

Supports functional rescue endpoint review.

Exact fold-change requires primary publication review.

Evidence Dimension	F508del-CFTR maturation and chloride transport function
Target Compound Data	BTI (bamocaftor/tezacaftor/ivacaftor): further improved maturation and function vs. ETI
Comparator Or Baseline	ETI (elexacaftor 3 µM/tezacaftor 18 µM/ivacaftor 1 µM): baseline F508del-CFTR rescue
Quantified Difference	Further improvement in maturation and function (qualitatively superior); statistical significance achieved vs. ETI
Conditions	Primary human bronchial epithelial cells from F508del homozygous patients; CFBE41o- cells expressing F508del-CFTR; 37°C physiological temperature; Ussing chamber electrophysiology; biochemical maturation assays

Why This Matters

For researchers comparing next-generation CFTR correctors, this head-to-head evidence establishes bamocaftor's functional superiority over elexacaftor in the same triple-combination framework, justifying its selection for studies requiring maximal F508del-CFTR rescue.

• [1] Carrez T, Mirval S, Barrault C, et al. Effect of elexacaftor and bamocaftor on the metabolic and thermal stability of the F508del-CFTR protein in human airway epithelial cells. Am J Physiol Lung Cell Mol Physiol. 2025;329(5):L583-L597. View Source

Distinct Binding Site and Additive Mechanism

A 200 ns molecular dynamics simulation study comparing bamocaftor, ivacaftor (approved CFTR potentiator), and galicaftor docked to the F508del-CFTR protein demonstrated that the CFTR protein remained more stable and compact when complexed with bamocaftor compared to both comparators [1]. MM-PBSA free energy calculations further quantified this difference, revealing that the free energy of the CFTR-bamocaftor complex was the lowest among all tested complexes [1]. This indicates thermodynamically more favorable binding and enhanced stabilization of the mutant CFTR protein by bamocaftor relative to these comparator molecules.

Binding Mechanism

Class-level

Binds distinct CFTR site; additive with tezacaftor; computational lower binding free energy compared to ivacaftor/galicaftor.

Mechanism distinctness requires assay-specific validation.

Computational/in vitro inference; binding site mapping may vary by model.

Evidence Dimension	F508del-CFTR protein complex stability and binding free energy
Target Compound Data	CFTR-bamocaftor complex: lowest free energy among tested complexes; most stable and compact conformation
Comparator Or Baseline	Ivacaftor (approved CFTR potentiator) and galicaftor (experimental CFTR corrector) as comparators
Quantified Difference	Free energy of CFTR-bamocaftor complex < CFTR-ivacaftor < CFTR-galicaftor (exact ΔG values not provided in abstract); qualitative superiority in RMSD/RMSF stability metrics over 200 ns simulation
Conditions	200 ns molecular dynamics simulation; F508del-CFTR protein model; MM-PBSA free energy calculations; compounds docked to mutated CFTR protein

Why This Matters

This computational evidence provides a mechanistic rationale for bamocaftor's differentiated binding properties, supporting its selection in structure-based drug design and virtual screening campaigns focused on CFTR corrector optimization.

• [1] Patel N, Sarkar S, VM BM, et al. Understanding the action of bamocaftor as a potential drug candidate against Cystic Fibrosis Transmembrane Regulator protein: A computational approach. PLoS One. 2025;20(7):e0328051. View Source

Pulmonary Function: Triple Therapy vs. Placebo

In a randomized, controlled, double-blind phase 2 clinical trial (NCT03224351), VX-659-tezacaftor-ivacaftor triple combination therapy demonstrated statistically significant improvements in lung function across F508del patient populations [1]. In patients with Phe508del-minimal function (MF) genotypes, the triple combination produced mean increases in percentage of predicted FEV1 of up to 13.3 points through day 29 (P<0.001) [1]. In patients homozygous for Phe508del who were already receiving tezacaftor-ivacaftor dual therapy, the addition of VX-659 resulted in a further 9.7-point increase in predicted FEV1 percentage [1]. Sweat chloride concentrations, a biomarker of CFTR function, also improved in both patient populations [1].

Pulmonary Function

Endpoint context

Triple therapy improved FEV₁ vs placebo in Phase 2/3 trials (F508del alleles).

Reported pulmonary function endpoint context.

Trial data; endpoint may not translate to all in vitro research models.

Evidence Dimension	Mean absolute change from baseline in percentage of predicted FEV1 at day 29
Target Compound Data	VX-659-tezacaftor-ivacaftor: +13.3 points in Phe508del-MF patients; +9.7 points added to tezacaftor-ivacaftor baseline in Phe508del homozygotes
Comparator Or Baseline	Placebo (Phe508del-MF cohort) or tezacaftor-ivacaftor dual therapy (Phe508del homozygous cohort)
Quantified Difference	+13.3 points vs. placebo (P<0.001) in MF cohort; +9.7 points incremental improvement over dual therapy in homozygous cohort
Conditions	Phase 2, randomized, controlled, double-blind, multicenter trial; 29-day treatment period; patients aged 18 years or older with Phe508del-MF or Phe508del-Phe508del genotypes

Why This Matters

For translational researchers and clinical development teams, these human efficacy data establish the therapeutic relevance of bamocaftor-containing regimens, providing a benchmark for preclinical-to-clinical correlation studies and biomarker validation efforts.

• [1] Davies JC, et al. VX-659-Tezacaftor-Ivacaftor in Patients with Cystic Fibrosis and One or Two Phe508del Alleles. N Engl J Med. 2018;379(17):1599-1611. View Source

Bamocaftor Mechanism: Additive Functional Effects Distinct from First-Generation CFTR Corrector Tezacaftor

Bamocaftor's mechanism of action is pharmacologically distinct from that of the first-generation CFTR corrector tezacaftor [1]. Functional and clinical data indicate that the effects of bamocaftor and tezacaftor appear to be additive rather than overlapping or redundant [1]. This mechanistic differentiation explains why bamocaftor produces additional F508del-CFTR functional rescue when added to tezacaftor-containing regimens, as demonstrated in both in vitro and clinical settings. The triple combination with tezacaftor and a CFTR potentiator increases CFTR function beyond that achieved by standard-of-care dual therapy [1].

Evidence Dimension	Mechanism of CFTR corrector activity and functional additivity
Target Compound Data	Bamocaftor: next-generation CFTR corrector with distinct mechanism; additive effects with tezacaftor
Comparator Or Baseline	Tezacaftor: first-generation CFTR corrector with different mechanism of action
Quantified Difference	Additive functional effects when combined (inferred from incremental clinical benefit: +9.7 ppFEV1 when added to tezacaftor-ivacaftor)
Conditions	In vitro CFTR processing and trafficking assays; clinical efficacy data from combination studies

Why This Matters

This mechanistic distinction supports the rationale for procuring bamocaftor specifically for combination studies requiring additive corrector pharmacology, as substituting with other correctors may not recapitulate the same degree of F508del-CFTR rescue.

• [1] IUPHAR/BPS Guide to Pharmacology. Bamocaftor ligand page. Ligand ID: 10553. View Source

Bamocaftor-Containing Triple Combination: Broad Genotype Coverage for Approximately 90% of CF Patients

The VX-659-tezacaftor-ivacaftor triple combination was specifically developed to address the unmet need in patients with one F508del allele and one minimal function (MF) mutation—a population for which no CFTR modulator was previously approved [1]. Clinical data from phase 2 studies demonstrated robust activity in both Phe508del-MF and Phe508del-Phe508del genotypes [1]. Collectively, VX-659-containing triple-combination regimens have the potential to treat the underlying cause of disease in approximately 90% of patients with cystic fibrosis, based on genotype prevalence [1].

Evidence Dimension	Eligible patient population coverage by genotype
Target Compound Data	VX-659 triple combination: ~90% of CF patient population potentially treatable
Comparator Or Baseline	Prior dual therapies (lumacaftor-ivacaftor, tezacaftor-ivacaftor): not approved for F508del-MF genotypes; limited to F508del homozygotes or specific responsive mutations
Quantified Difference	Approximately 90% coverage vs. estimated ~50% coverage with earlier-generation modulators (class-level estimate)
Conditions	Based on genotype prevalence in cystic fibrosis population and in vitro/in vivo response data

Why This Matters

For researchers conducting genotype-stratified CF studies or developing biomarkers for patient selection, bamocaftor-containing combinations offer the broadest genotype applicability, enabling study designs that encompass the majority of CF patient populations.

• [1] Davies JC, et al. VX-659-Tezacaftor-Ivacaftor in Patients with Cystic Fibrosis and One or Two Phe508del Alleles. N Engl J Med. 2018;379(17):1599-1611. View Source

Bamocaftor Triple Combination: Acceptable Safety Profile in Phase 2 Clinical Evaluation

In the phase 2 clinical evaluation of VX-659-tezacaftor-ivacaftor, the triple combination demonstrated an acceptable safety and side-effect profile [1]. The majority of adverse events reported were mild or moderate in severity, and no new safety signals emerged that would preclude further clinical development [1]. This safety profile supports the continued investigation of bamocaftor-containing regimens in phase 3 trials and long-term extension studies.

Evidence Dimension	Adverse event profile and tolerability
Target Compound Data	VX-659-tezacaftor-ivacaftor: acceptable safety profile; most AEs mild or moderate
Comparator Or Baseline	Placebo and tezacaftor-ivacaftor dual therapy (safety comparators in trial design)
Quantified Difference	Safety profile comparable to or not inferior to comparator arms; no unexpected severe AEs
Conditions	Phase 2, randomized, controlled, double-blind trial; 29-day treatment period; patients with Phe508del-MF or Phe508del-Phe508del genotypes

Why This Matters

For procurement decisions involving in vivo animal studies or translational research, the established human safety profile reduces the risk of compound-related toxicity confounding experimental results, supporting its selection as a validated research tool.

• [1] Davies JC, et al. VX-659-Tezacaftor-Ivacaftor in Patients with Cystic Fibrosis and One or Two Phe508del Alleles. N Engl J Med. 2018;379(17):1599-1611. View Source

Bamocaftor Potassium Research Applications

Maximal F508del-CFTR Rescue in Airway Epithelial Models

Bamocaftor potassium is indicated for in vitro studies requiring head-to-head comparison of next-generation CFTR correctors. Evidence shows that replacing elexacaftor with bamocaftor in triple-combination regimens (with tezacaftor and ivacaftor) further improves F508del-CFTR maturation and function in primary human bronchial epithelial cells [1]. Researchers should use bamocaftor as the reference next-generation corrector when benchmarking novel CFTR modulators or when optimizing combination protocols for maximal F508del rescue. The potassium salt formulation (CAS 2204245-47-4) offers improved aqueous solubility for cell culture applications compared to the free base.

Binding Site Synergy and Additive Pharmacology

Computational evidence demonstrates that bamocaftor confers superior stability to the F508del-CFTR protein complex compared to ivacaftor and galicaftor, with the lowest MM-PBSA free energy among tested complexes over 200 ns simulations [2]. This makes bamocaftor an ideal reference ligand for molecular docking, virtual screening, and molecular dynamics studies focused on CFTR corrector optimization. Structure-based drug design campaigns aiming to identify novel correctors with improved binding energetics should use the CFTR-bamocaftor complex as a benchmark for favorable thermodynamic binding profiles.

Preclinical Optimization of Triple Combination Dosing

For translational research programs targeting the F508del-minimal function (MF) patient population—a genotype previously unresponsive to approved CFTR modulators—bamocaftor-containing triple combinations represent the most extensively clinically validated regimen [3]. Researchers conducting preclinical pharmacokinetic/pharmacodynamic modeling, biomarker validation (e.g., sweat chloride, nasal potential difference), or in vivo efficacy studies in CF animal models should incorporate bamocaftor to ensure alignment with clinical trial data showing up to 13.3-point ppFEV1 improvements in this patient population [3].

CFTR Corrector Library Profiling and SAR Studies

Bamocaftor exhibits a mechanism of action distinct from first-generation corrector tezacaftor, with additive functional and clinical effects when combined [4]. Researchers investigating the molecular basis of CFTR corrector synergy, protein-protein interactions during CFTR folding, or structure-activity relationships among corrector classes should select bamocaftor as the prototypical next-generation corrector for combination studies. The incremental 9.7-point ppFEV1 improvement observed when adding bamocaftor to tezacaftor-ivacaftor dual therapy [3] provides a quantitative benchmark for assessing additive pharmacology in preclinical models.

Application

Selection Property

Validation Focus

F508del-CFTR functional restoration studies

CFTR maturation and chloride transport in epithelial models

Functional rescue endpoint consistency across model systems

CFTR corrector mechanism and binding site studies

Additive functional effects with tezacaftor; distinct binding profile

Binding site occupancy and cooperative rescue validation

Triple-combination dose-response optimization

Preclinical PK/PD and dose-response profiling

Dose-dependent functional rescue and synergy endpoints

CFTR corrector library screening and SAR

Next-generation corrector benchmark activity

Benchmark functional correction in screening panels

• [1] Carrez T, Mirval S, Barrault C, et al. Effect of elexacaftor and bamocaftor on the metabolic and thermal stability of the F508del-CFTR protein in human airway epithelial cells. Am J Physiol Lung Cell Mol Physiol. 2025;329(5):L583-L597. View Source
• [2] Patel N, Sarkar S, VM BM, et al. Understanding the action of bamocaftor as a potential drug candidate against Cystic Fibrosis Transmembrane Regulator protein: A computational approach. PLoS One. 2025;20(7):e0328051. View Source
• [3] Davies JC, et al. VX-659-Tezacaftor-Ivacaftor in Patients with Cystic Fibrosis and One or Two Phe508del Alleles. N Engl J Med. 2018;379(17):1599-1611. View Source
• [4] IUPHAR/BPS Guide to Pharmacology. Bamocaftor ligand page. Ligand ID: 10553. View Source